Cas no 31523-80-5 (Butanoic acid,2-amino-4-sulfino-)
31523-80-5 structure
Product Name:Butanoic acid,2-amino-4-sulfino-
CAS No:31523-80-5
MF:C4H9NO4S
MW:167.18356013298
CID:313770
PubChem ID:161712
Update Time:2025-04-19
Butanoic acid,2-amino-4-sulfino- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4-sulfino-
- L-Homocysteinesulfinic acid, >=98% (TLC)
- D-Homocysteinesulfinic acid, >=98% (TLC)
- Homocysteine sulfinic acid
- 2-amino-4-sulfino-Butyric acid
- FT-0639107
- DTXSID60953508
- 2-amino-4-sulfino-Butanoate
- L-homocysteine sulfinic acid
- Homocysteinesulfinic acid
- SCHEMBL22635954
- Butanoic acid, 2-amino-4-sulfino-
- 2-amino-4-sulfino-Butanoic acid
- FT-0634441
- 2-Amino-4-sulfinobutyric acid
- 31523-80-5
- CHEBI:137439
- 2-amino-4-sulfinobutanoic acid
-
- Inchi: 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)
- InChI Key: PDNJLMZEGXHSCU-UHFFFAOYSA-N
- SMILES: S(CCC(C(=O)O)N)(=O)O
Computed Properties
- Exact Mass: 167.02527
- Monoisotopic Mass: 167.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.667
- Boiling Point: 486.6°Cat760mmHg
- Flash Point: 248.1°C
- Refractive Index: 1.638
- PSA: 100.62
Butanoic acid,2-amino-4-sulfino- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
31523-80-5 (Butanoic acid,2-amino-4-sulfino-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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